Cas no 5346-81-6 (b-D-Glucopyranoside,phenyl 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-1-thio-, 2,3,6-triacetate)

b-D-Glucopyranoside,phenyl 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-1-thio-, 2,3,6-triacetate structure
5346-81-6 structure
Product Name:b-D-Glucopyranoside,phenyl 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-1-thio-, 2,3,6-triacetate
CAS No:5346-81-6
MF:C32H40O17S
MW:728.714810371399
CID:385003
PubChem ID:219895
Update Time:2025-04-19

b-D-Glucopyranoside,phenyl 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-1-thio-, 2,3,6-triacetate Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,phenyl 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-1-thio-, 2,3,6-triacetate
    • NSC-252193
    • NSC224303
    • 5346-81-6
    • SCHEMBL18927632
    • NSC-1680
    • NSC232026
    • PHENYL 4-O-.BETA.-D-GLUCOPYRANOSYL-1-THIO-.BETA.-D-GLUCOPYRANOSIDE, HEPTAACETATE
    • phenyl 2,3,6-tri-o-acetyl-4-o-(2,3,4,6-tetra-o-acetylhexopyranosyl)-1-thiohexopyranoside
    • 28022-14-2
    • NSC-232026
    • NSC252193
    • NSC-224303
    • NSC-232027
    • NSC1680
    • DTXSID10950709
    • 28022-13-1
    • NSC232027
    • Inchi: 1S/C32H40O17S/c1-15(33)40-13-23-25(42-17(3)35)27(43-18(4)36)29(45-20(6)38)31(47-23)49-26-24(14-41-16(2)34)48-32(50-22-11-9-8-10-12-22)30(46-21(7)39)28(26)44-19(5)37/h8-12,23-32H,13-14H2,1-7H3
    • InChI Key: OJVHDCHVHOISBO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C(C(C(C(COC(C)=O)O1)OC1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 728.19862098g/mol
  • Monoisotopic Mass: 728.19862098g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 20
  • Complexity: 1240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 237Ų

b-D-Glucopyranoside,phenyl 4-O-(2,3,4,6-tetra-O-acetyl-a-D-glucopyranosyl)-1-thio-, 2,3,6-triacetate Related Literature

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